Cas no 1396751-63-5 (1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

1-(5-Bromothiophen-2-yl)sulfonyl-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine is a specialized heterocyclic compound featuring a bromothiophene sulfonyl group linked to a piperidine moiety substituted with a trifluoromethyl-1,3,4-oxadiazole ring. This structure confers unique reactivity and potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for designing enzyme inhibitors or bioactive intermediates. The bromothiophene and trifluoromethyl groups enhance electrophilic character and metabolic stability, while the sulfonyl and oxadiazole functionalities offer versatile sites for further derivatization. Its well-defined synthetic route and high purity make it suitable for precise applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine structure
1396751-63-5 structure
Product Name:1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
CAS No:1396751-63-5
MF:C12H11BrF3N3O3S2
MW:446.263249635696
CID:6377552
PubChem ID:71793677
Update Time:2025-06-26

1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
    • 2-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
    • VU0540803-1
    • F6246-1888
    • 1396751-63-5
    • 2-(1-((5-bromothiophen-2-yl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
    • AKOS024544054
    • 1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
    • Inchi: 1S/C12H11BrF3N3O3S2/c13-8-1-2-9(23-8)24(20,21)19-5-3-7(4-6-19)10-17-18-11(22-10)12(14,15)16/h1-2,7H,3-6H2
    • InChI Key: JPUQDKYWHHLXAU-UHFFFAOYSA-N
    • SMILES: O1C(C(F)(F)F)=NN=C1C1CCN(S(C2SC(Br)=CC=2)(=O)=O)CC1

Computed Properties

  • Exact Mass: 444.93773g/mol
  • Monoisotopic Mass: 444.93773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 113Ų

1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6246-1888-2μmol
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
2μmol
$85.5 2023-09-09
Life Chemicals
F6246-1888-5μmol
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
5μmol
$94.5 2023-09-09
Life Chemicals
F6246-1888-10μmol
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
10μmol
$103.5 2023-09-09
Life Chemicals
F6246-1888-20μmol
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
20μmol
$118.5 2023-09-09
Life Chemicals
F6246-1888-1mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
1mg
$81.0 2023-09-09
Life Chemicals
F6246-1888-2mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
2mg
$88.5 2023-09-09
Life Chemicals
F6246-1888-3mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
3mg
$94.5 2023-09-09
Life Chemicals
F6246-1888-4mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
4mg
$99.0 2023-09-09
Life Chemicals
F6246-1888-5mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
5mg
$103.5 2023-09-09
Life Chemicals
F6246-1888-10mg
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
1396751-63-5
10mg
$118.5 2023-09-09

Additional information on 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Research Briefing on 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396751-63-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396751-63-5). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its current research status.

The compound belongs to a class of sulfonylpiperidine derivatives, which are known for their diverse pharmacological activities. The presence of a trifluoromethyl-substituted oxadiazole ring and a bromothiophene moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific signaling pathways. Preliminary data indicate that it exhibits inhibitory activity against certain kinases, making it a candidate for further development in oncology and inflammatory diseases. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been characterized to assess its suitability for in vivo applications.

Recent synthetic efforts have aimed at improving the yield and scalability of the compound. Novel catalytic methods and green chemistry approaches have been employed to address challenges associated with its complex structure. These advancements are critical for enabling large-scale production and facilitating future clinical trials.

In conclusion, 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine represents a promising scaffold for drug discovery. Continued research is needed to fully exploit its therapeutic potential and address any safety concerns. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and similar derivatives.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd